
gas chromatography methods for argon
determination in water

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Argon-water

Cat. No.: B14273005 Get Quote

An Application Note for the Determination of Dissolved Argon in Water by Headspace Gas

Chromatography with Thermal Conductivity Detection

Introduction
Argon, a noble gas, is a common component of dissolved gases in water. Its concentration is of

significant interest in various scientific fields, including groundwater dating, paleoclimate

studies, and for understanding biogeochemical processes in aquatic environments. This

application note details a robust and sensitive method for the quantitative determination of

dissolved argon in water samples using headspace gas chromatography with a thermal

conductivity detector (GC-TCD).

A primary challenge in the gas chromatographic analysis of argon is its co-elution with oxygen

on many common column packings. To address this, the described method incorporates an in-

line nickel oxide (NiO) catalyst to selectively remove oxygen from the sample gas stream prior

to chromatographic separation, allowing for accurate and precise quantification of argon.

Principle
This method utilizes the principle of headspace gas analysis. A water sample is collected in a

sealed vial, and a headspace is created by displacing a known volume of water with an inert

gas. The vial is then equilibrated, allowing the dissolved argon to partition between the

aqueous and gaseous phases. A sample of the headspace gas is injected into a gas

chromatograph. The sample first passes through a heated NiO catalyst, where oxygen is
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scrubbed from the gas stream. The remaining gases are then separated on a Molecular Sieve

5A column, and the argon is detected by a thermal conductivity detector. Quantification is

achieved by comparing the argon peak area to a calibration curve prepared from standards of

known argon concentrations.

Experimental Protocols
Sample Collection and Preservation
Proper sample collection is critical to prevent the loss of dissolved gases.

Materials: 40 mL borosilicate glass vials with screw caps and PTFE-faced silicone septa.

Procedure:

Collect water samples gently, allowing the water to flow down the side of the vial to

minimize turbulence and bubble formation.

Fill the vial completely, leaving no headspace.

Tightly cap the vial, ensuring no air bubbles are trapped inside.

If samples cannot be analyzed immediately, store them at 4°C. The holding time should be

minimized, preferably analyzing within 24 hours.

Preparation of NiO Catalyst
A nickel oxide (NiO) catalyst is used to remove oxygen from the sample.

Materials: Nickel(II) nitrate hexahydrate, deionized water, furnace.

Procedure:

Dissolve Nickel(II) nitrate hexahydrate in deionized water to create a saturated solution.

Impregnate a suitable support material (e.g., silica gel) with the nickel nitrate solution.

Dry the impregnated support at 120°C for 2 hours.
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Calcine the dried material in a furnace at 400-500°C for 4 hours to decompose the nitrate

to nickel oxide.

Pack the prepared NiO catalyst into a stainless steel tube (e.g., 1/8" OD) of a suitable

length to be installed in the GC system.

Headspace Sample Preparation
Materials: Gas-tight syringe, high-purity helium or nitrogen gas.

Procedure:

Allow the collected water sample to equilibrate to room temperature and record the

temperature.

Invert the sample vial.

Using a gas-tight syringe, inject a known volume of high-purity helium or nitrogen into the

vial while simultaneously displacing an equal volume of water. A common approach is to

create a 10% headspace (e.g., displace 4 mL of water from a 40 mL vial).

Shake the vial vigorously for a minimum of 5 minutes to ensure the dissolved argon

reaches equilibrium between the water and headspace.

Calibration Standards Preparation
Calibration standards are prepared by creating argon-saturated water and performing serial

dilutions.

Materials: Deionized water, high-purity argon gas, gas-tight syringes, volumetric flasks.

Procedure:

Prepare argon-saturated water by bubbling high-purity argon through deionized water at a

known temperature (e.g., 20°C) for at least 30 minutes.

Prepare a series of calibration standards by making volumetric dilutions of the argon-

saturated water with deionized water.
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Prepare headspace vials for each calibration standard following the same procedure as for

the samples.

Gas Chromatography Analysis
Instrumentation: A gas chromatograph equipped with a gas sampling valve, a heated in-line

catalyst, and a thermal conductivity detector.

GC Parameters:

Parameter Value

Column Molecular Sieve 5A, 30 m x 0.53 mm I.D.

Carrier Gas Hydrogen or Helium

Carrier Gas Flow Rate 10 - 30 mL/min

Injector Temperature 120°C

NiO Catalyst Temperature 150°C

Oven Temperature Isothermal at 40°C - 80°C

Detector Thermal Conductivity Detector (TCD)

Detector Temperature 150°C

Injection Volume 100 - 500 µL of headspace

Data Presentation
Quantitative Data Summary
The following table summarizes the expected quantitative performance of the method.
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Parameter Value Reference

Typical Argon Concentration in

Groundwater
0.3 - 0.8 mg/L [1]

Method Detection Limit (MDL) ~0.003 mg/L [1]

Detection Limit (as mass) 2 x 10⁻⁶ g [2]

Precision ± 0.003 mg/L [1]

Linearity (R²) > 0.999
Assumed based on similar

methods
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Caption: Experimental workflow for argon determination in water.

Logical Relationship Diagram
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Caption: Overcoming the Ar/O₂ co-elution challenge.
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To cite this document: BenchChem. [gas chromatography methods for argon determination
in water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14273005#gas-chromatography-methods-for-argon-
determination-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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